Cas no 1090888-53-1 (1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide)

1-Chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide is a specialized organic compound featuring a chloro-substituted isoquinoline core linked to a difluoromethoxy- and methoxy-substituted phenyl ring via a carboxamide bridge. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The presence of both difluoromethoxy and methoxy groups enhances metabolic stability and bioavailability, while the chloro substituent offers reactivity for further derivatization. Its well-defined molecular architecture is suitable for applications in drug discovery, particularly as a scaffold for kinase inhibitors or bioactive intermediates. The compound's purity and structural precision ensure reproducibility in synthetic pathways and biological studies.
1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide structure
1090888-53-1 structure
Product Name:1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide
CAS No:1090888-53-1
MF:C18H13ClF2N2O3
MW:378.757230520248
CID:5681626
PubChem ID:31911960
Update Time:2025-10-29

1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • AKOS034243848
    • 1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide
    • EN300-26600480
    • 1090888-53-1
    • Z367523622
    • Inchi: 1S/C18H13ClF2N2O3/c1-25-14-7-6-11(9-15(14)26-18(20)21)22-17(24)13-8-10-4-2-3-5-12(10)16(19)23-13/h2-9,18H,1H3,(H,22,24)
    • InChI Key: CZQGNXQCCBAROM-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=CC=CC2=CC(C(NC2C=CC(=C(C=2)OC(F)F)OC)=O)=N1

Computed Properties

  • Exact Mass: 378.0582763g/mol
  • Monoisotopic Mass: 378.0582763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 60.4Ų

1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide Pricemore >>

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Additional information on 1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide

Comprehensive Overview of 1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide (CAS No. 1090888-53-1)

In the realm of pharmaceutical and agrochemical research, the compound 1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide (CAS No. 1090888-53-1) has garnered significant attention due to its unique structural properties and potential applications. This isoquinoline derivative is characterized by its chloro and difluoromethoxy substituents, which contribute to its reactivity and biological activity. Researchers are particularly interested in its role as a carboxamide derivative, a class of compounds known for their versatility in drug discovery and material science.

The molecular structure of 1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide features a methoxyphenyl group, which enhances its solubility and interaction with biological targets. This compound is often explored in the context of kinase inhibition, a hot topic in oncology and inflammation research. With the rise of precision medicine, scientists are increasingly focusing on small-molecule inhibitors like this one to develop targeted therapies for complex diseases.

Recent advancements in computational chemistry and AI-driven drug design have further propelled interest in CAS No. 1090888-53-1. Tools like molecular docking and QSAR modeling are being employed to predict its binding affinity and optimize its pharmacological profile. These techniques align with the growing demand for sustainable chemistry and green synthesis methods, which aim to reduce environmental impact while maintaining efficacy.

Another area of exploration for 1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide is its potential in agrochemical formulations. The difluoromethoxy moiety, in particular, is known to improve the bioavailability and stability of active ingredients in crop protection products. As the agricultural sector seeks eco-friendly pesticides, this compound could play a pivotal role in next-generation solutions.

From a synthetic chemistry perspective, the preparation of CAS No. 1090888-53-1 involves multi-step reactions, including amide coupling and halogenation. These processes are frequently discussed in academic and industrial settings, especially in the context of scalable synthesis and process optimization. The compound's isoquinoline core also makes it a valuable intermediate for constructing more complex heterocyclic systems.

In conclusion, 1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide represents a fascinating intersection of medicinal chemistry, agrochemical innovation, and computational advancements. Its structural features and diverse applications make it a subject of ongoing research, particularly in fields prioritizing molecular specificity and sustainability. As scientific inquiries continue to evolve, this compound is poised to remain a key player in the development of novel therapeutic and agricultural solutions.

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